Cas no 2169384-00-1 (3-(2-cyclobutylethyl)-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol)

• Product Name: 3-(2-cyclobutylethyl)-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol
• CAS No: 2169384-00-1
• MF: C₁₀H₁₃N₅S
• MW: 235.308719396591
• CID: 6429234
• PubChem ID: 165578397
• Update Time: 2025-07-15

3-(2-cyclobutylethyl)-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclobutylethyl)-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol
• 3-(2-cyclobutylethyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine-7-thiol
• 2169384-00-1
• EN300-1582479

• Inchi： 1S/C10H13N5S/c16-10-8-9(11-6-12-10)15(14-13-8)5-4-7-2-1-3-7/h6-7H,1-5H2,(H,11,12,16)
• InChI Key： VDDXUHRUSWPVDF-UHFFFAOYSA-N
• SMILES： S=C1C2=C(NC=N1)N(CCC1CCC1)N=N2

Computed Properties

• Exact Mass: 235.08916661g/mol
• Monoisotopic Mass: 235.08916661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 87.2Ų

Additional information on 3-(2-cyclobutylethyl)-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol

Comprehensive Overview of 3-(2-cyclobutylethyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine-7-thiol (CAS No. 2169384-00-1)

The compound 3-(2-cyclobutylethyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine-7-thiol (CAS No. 2169384-00-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This triazolopyrimidine derivative is characterized by a cyclobutyl side chain and a thiol functional group, which contribute to its reactivity and binding affinity in biological systems. Researchers are particularly interested in its role as a scaffold for drug discovery, especially in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and personalized therapies. The 3-(2-cyclobutylethyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine-7-thiol structure aligns with this trend, as its triazole and pyrimidine rings are known to interact with adenosine receptors and kinases, making it a candidate for cancer research and immunotherapy. Its CAS No. 2169384-00-1 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and drug design.

From a synthetic perspective, the incorporation of a cyclobutyl moiety enhances the compound's metabolic stability and lipophilicity, which are critical factors in bioavailability optimization. The thiol group further allows for selective modifications, such as conjugation with other pharmacophores or pro-drug development. These attributes make 3-(2-cyclobutylethyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine-7-thiol a versatile building block in combinatorial chemistry and high-throughput screening platforms.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are exploring sustainable synthetic routes to minimize waste and energy consumption during its production. The triazolopyrimidine core is amenable to catalysis-driven transformations, aligning with the principles of atom economy and renewable feedstocks. Such approaches are increasingly prioritized in industrial and academic settings, as highlighted by searches for eco-friendly synthesis methods.

In conclusion, 3-(2-cyclobutylethyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine-7-thiol (CAS No. 2169384-00-1) represents a promising avenue for interdisciplinary research. Its structural complexity and functional diversity position it at the intersection of drug discovery, chemical biology, and sustainable chemistry. As the scientific community continues to unravel its potential, this compound is likely to remain a focal point in innovative therapeutic strategies and material science applications.